4-Chloro-6-(2-fluoro-1-fluoromethyl-ethoxy)-quinazoline

• Molecular Formula: C11H9ClF2N2O
• Molecular Weight: 258.65 g/mol
• IUPAC Name: 4-chloro-6-(1,3-difluoropropan-2-yloxy)quinazoline
• InChI: InChI=1S/C11H9ClF2N2O/c12-11-9-3-7(17-8(4-13)5-14)1-2-10(9)15-6-16-11/h1-3,6,8H,4-5H2
• InChI Key: PASRXAOARBAMEO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1OC(CF)CF)C(=NC=N2)Cl

Description

4-Chloro-6-(2-fluoro-1-fluoromethyl-ethoxy)-quinazoline is a useful research compound. Its molecular formula is C11H9ClF2N2O and its molecular weight is 258.65 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

4-Chloro-6-hydroxy-quinazoline (500 mg; 2.78 mmol), 800 mg (8.33 mmol) of 1,3-difluoro-2-propanol and 2.18 g (8.33 mmol) of triphenyl phosphine were dissolved in 30 ml of THF and 3.62 g (8.33 mmol) was added thereto at room temperature. The reaction solution was stirred at room temperature for 3 hours more, a saturated aqueous solution of sodium hydrogen carbonate was added and the mixture was extracted with chloroform. The organic layer was dried and concentrated and the resulting residue was purified by a silica gel column chromatography (hexane:ethyl acetate=1:2) to give 530 mg (yield: 74%) of 4-chloro-6-(2-fluoro-1-fluoromethyl-ethoxy)-quinazoline as a yellow solid.